5,8,10-trideaza-5,6,7,8-tetrahydropteroylornithine
5,8,10-trideaza-5,6,7,8-tetrahydropteroylornithine
Brand Name:
Vulcanchem
CAS No.:
118537-34-1
VCID:
VC0051330
InChI:
InChI=1S/C22H29N5O4/c23-11-1-2-18(21(30)31)25-19(28)15-8-5-13(6-9-15)3-4-14-7-10-17-16(12-14)20(29)27-22(24)26-17/h5-6,8-9,14,18H,1-4,7,10-12,23H2,(H,25,28)(H,30,31)(H3,24,26,27,29)/t14-,18+/m1/s1
SMILES:
C1CC2=C(CC1CCC3=CC=C(C=C3)C(=O)NC(CCCN)C(=O)O)C(=O)N=C(N2)N
Molecular Formula:
C22H29N5O4
Molecular Weight:
427.5 g/mol
5,8,10-trideaza-5,6,7,8-tetrahydropteroylornithine
CAS No.: 118537-34-1
Main Products
VCID: VC0051330
Molecular Formula: C22H29N5O4
Molecular Weight: 427.5 g/mol
| CAS No. | 118537-34-1 |
|---|---|
| Product Name | 5,8,10-trideaza-5,6,7,8-tetrahydropteroylornithine |
| Molecular Formula | C22H29N5O4 |
| Molecular Weight | 427.5 g/mol |
| IUPAC Name | (2S)-5-amino-2-[[4-[2-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-6-yl]ethyl]benzoyl]amino]pentanoic acid |
| Standard InChI | InChI=1S/C22H29N5O4/c23-11-1-2-18(21(30)31)25-19(28)15-8-5-13(6-9-15)3-4-14-7-10-17-16(12-14)20(29)27-22(24)26-17/h5-6,8-9,14,18H,1-4,7,10-12,23H2,(H,25,28)(H,30,31)(H3,24,26,27,29)/t14-,18+/m1/s1 |
| Standard InChIKey | FLERDSAOIKEJCT-KDOFPFPSSA-N |
| Isomeric SMILES | C1CC2=C(C[C@@H]1CCC3=CC=C(C=C3)C(=O)N[C@@H](CCCN)C(=O)O)C(=O)N=C(N2)N |
| SMILES | C1CC2=C(CC1CCC3=CC=C(C=C3)C(=O)NC(CCCN)C(=O)O)C(=O)N=C(N2)N |
| Canonical SMILES | C1CC2=C(CC1CCC3=CC=C(C=C3)C(=O)NC(CCCN)C(=O)O)C(=O)N=C(N2)N |
| Synonyms | 5,8,10-trideaza-5,6,7,8-tetrahydropteroylornithine |
| PubChem Compound | 164067 |
| Last Modified | Nov 09 2021 |
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